Cas no 1261535-04-9 (4-Hydroxy-3-methyl-2-(2-(trifluoromethyl)phenyl)pyridine)

• Product Name: 4-Hydroxy-3-methyl-2-(2-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261535-04-9
• MF: C₁₃H₁₀F₃NO
• MW: 253.2198138237
• CID: 4920395
• Update Time: 2025-05-23

4-Hydroxy-3-methyl-2-(2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-methyl-2-(2-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C13H10F3NO/c1-8-11(18)6-7-17-12(8)9-4-2-3-5-10(9)13(14,15)16/h2-7H,1H3,(H,17,18)
• InChI Key： GAJAOEGTGZHSCE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1=C(C)C(C=CN1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 409
• XLogP3: 3
• Topological Polar Surface Area: 29.1

Additional information on 4-Hydroxy-3-methyl-2-(2-(trifluoromethyl)phenyl)pyridine

4-Hydroxy-3-methyl-2-(2-(trifluoromethyl)phenyl)pyridine: A Comprehensive Overview

4-Hydroxy-3-methyl-2-(2-(trifluoromethyl)phenyl)pyridine, also known by its CAS number 1261535-04-9, is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their versatile applications in drug discovery and advanced materials.

The molecular structure of 4-Hydroxy-3-methyl-2-(2-(trifluoromethyl)phenyl)pyridine features a pyridine ring substituted with hydroxyl, methyl, and trifluoromethyl groups at specific positions. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable candidate for various chemical reactions and biological assays. Recent studies have highlighted its potential as a lead compound in the development of novel pharmaceutical agents targeting specific receptor systems.

One of the most notable aspects of this compound is its ability to engage in hydrogen bonding due to the hydroxyl group at position 4. This property is crucial in drug design, as it can enhance the molecule's bioavailability and binding affinity to target proteins. Additionally, the trifluoromethyl group at position 2 contributes to the molecule's lipophilicity, which is essential for crossing biological membranes and interacting with hydrophobic pockets in protein structures.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on 4-Hydroxy-3-methyl-2-(2-(trifluoromethyl)phenyl)pyridine. These studies have revealed potential interactions with G-protein coupled receptors (GPCRs), suggesting its role in modulating signaling pathways associated with inflammation and pain. Furthermore, its methyl group at position 3 provides steric hindrance, which can be exploited to fine-tune the molecule's selectivity for specific receptor subtypes.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution and Friedel-Crafts alkylation or acylation reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both academic research and industrial applications.

In terms of physical properties, 4-Hydroxy-3-methyl-2-(2-(trifluoromethyl)phenyl)pyridine exhibits a melting point of approximately 180°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. These characteristics make it ideal for use in organic synthesis reactions and chromatographic separations.

Recent studies have also explored the photophysical properties of this compound, revealing its potential as a fluorescent probe for sensing applications. The conjugated system within the pyridine ring allows for efficient energy transfer upon excitation, enabling its use in detecting metal ions or pH changes in aqueous environments.

In conclusion, 4-Hydroxy-3-methyl-2-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261535-04-9) is a multifaceted compound with promising applications across various scientific disciplines. Its unique structure, combined with recent advances in chemical synthesis and computational modeling, positions it as a key player in future research endeavors aimed at developing innovative therapeutic agents and functional materials.